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Compound of Interest

Compound Name: 4-Chloro-3-methylphenyl acetate

Cat. No.: B7882369

Get Quote

Technical Monograph: Safety, Handling, and Application of 4-Chloro-3-methylphenyl Acetate

Executive Summary & Chemical Identity
4-Chloro-3-methylphenyl acetate (CAS 54963-43-8) is a specialized ester derivative of the

biocide 4-chloro-3-methylphenol (PCMC). In drug discovery and agrochemical synthesis, it

serves as a lipophilic "masked" phenol or a specific structural motif for arylation reactions.

Unlike its parent compound, which is a corrosive solid, the acetate ester typically presents as a

liquid or low-melting solid with altered solubility and reactivity profiles. This guide synthesizes

known data with structural activity relationship (SAR) logic to establish a robust safety and

handling protocol.

Table 1: Physicochemical Constants
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Property Value Notes

CAS Number 54963-43-8 Verified Registry

IUPAC Name
(4-Chloro-3-methylphenyl)

acetate

Synonyms

Acetic acid 4-chloro-3-

methylphenyl ester; 4-Chloro-

m-cresyl acetate

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol

Physical State Colorless to pale yellow liquid
May crystallize at low temps

(<10°C)

Density 1.18 ± 0.05 g/cm³ Predicted

Boiling Point ~245–250 °C (at 760 mmHg)
Extrapolated from parent

phenol (235°C)

Solubility
Immiscible in water; Soluble in

DCM, EtOAc, DMSO
Hydrolyzes slowly in water

Partition Coeff. LogP ~ 2.7–3.1 Lipophilic

Hazard Identification & Toxicology (Derived GHS)
Note: While specific toxicological data for this ester is limited, scientific integrity dictates a

"Read-Across" approach from the parent compound, 4-Chloro-3-methylphenol (CAS 59-50-7),

assuming metabolic hydrolysis.

Core Hazards
Skin & Eye Irritation: Unlike the corrosive parent phenol, the ester is likely a Category 2

Irritant. However, upon contact with mucosal membranes or prolonged skin exposure,

hydrolysis releases the corrosive phenol, leading to delayed chemical burns.
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Skin Sensitization: High probability of Category 1 (H317). The chlorocresol moiety is a known

sensitizer.

Aquatic Toxicity:Category 1 (H400). Halogenated phenols are highly toxic to aquatic life; the

ester functions as a pro-toxicant in aqueous environments.

GHS Label Elements (Recommended)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][4]

H317: May cause an allergic skin reaction.[3]

H410: Very toxic to aquatic life with long-lasting effects.

Experimental Workflow: Synthesis & Validation
To ensure the integrity of this compound in a research setting, it is often synthesized in situ or

purified from commercial stocks. The following protocol includes self-validating control points to

ensure purity and safety.

Objective: Acetylation of 4-chloro-3-methylphenol to mask the phenolic hydroxyl group.

Protocol: Base-Catalyzed Acetylation
Setup: Flame-dry a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar

and a nitrogen inlet.

Reagents:

4-Chloro-3-methylphenol (1.0 eq, 14.2 g)

Dichloromethane (DCM) (50 mL, anhydrous)
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Triethylamine (TEA) (1.2 eq, 16.7 mL)

Acetic Anhydride (1.1 eq, 10.4 mL) or Acetyl Chloride (1.1 eq).

Reaction:

Dissolve phenol in DCM under

.

Cool to 0°C (ice bath).

Add TEA slowly (exothermic).

Add Acetic Anhydride dropwise over 15 minutes.

Causality: Slow addition prevents thermal runaway and minimizes byproduct formation.

Monitoring (Validation Point):

Warm to Room Temperature (RT) and stir for 2 hours.

TLC Check: (20% EtOAc/Hexane). The starting material (Phenol, Rf ~0.4) must disappear;

the product (Ester, Rf ~0.7) should be the dominant spot. Stain with KMnO4 or UV.

Workup:

Quench with 1M HCl (removes excess amine).

Wash organic layer with Sat. NaHCO₃ (removes acetic acid).

Dry over MgSO₄, filter, and concentrate.

Visualizing the Safety & Reactivity Logic
The following diagrams illustrate the synthesis pathway and the biological/environmental

hydrolysis risk.

Figure 1: Synthesis & Reactivity Workflow
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Caption: Chemical lifecycle showing synthesis from the toxic phenol and the potential for

reversion via hydrolysis.[5][6][7][8][9][10][3][11][12][13]

Figure 2: Safe Handling Decision Tree
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Caption: Operational check to detect compound degradation before handling.

Storage & Emergency Response
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Storage Protocol
Conditions: Store at 2–8°C (Refrigerator). Keep container tightly sealed under inert gas

(Argon/Nitrogen) if possible.

Incompatibility: Avoid strong oxidizers and strong bases (which catalyze hydrolysis).

Self-Validating Check: Before use, smell the container (waft method). A sharp, medicinal

smell indicates the presence of free 4-chloro-3-methylphenol (degradation), requiring re-

purification.

Emergency Procedures
Skin Contact: Wash immediately with soap and water.[3][14] Do not use ethanol, as it may

increase skin absorption of the lipophilic ester.

Eye Contact: Rinse cautiously for 15 minutes. Remove contact lenses.[1][2][3][11]

Spill: Absorb with sand or vermiculite. Do not wash into drains (Aquatic Hazard).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.kishida.co.jp/product/catalog/msds/id/3764/code/000-21635e.pdf
https://datasheets.scbt.com/sc-238806.pdf
https://www.fishersci.com/store/msds?partNumber=AC133882500&countryCode=US&language=en
https://www.merckmillipore.com/Web-AT-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-103943&DocumentType=MSD&DocumentId=103943_SDS_SG_EN.PDF&DocumentUID=346688658&Language=EN&Country=SG&Origin=SERP
https://www.kishida.co.jp/product/catalog/msds/id/3764/code/000-21635e.pdf
https://use-qa-inf-apiacs.azure-api.net/publishedsds/item/21036
https://tyfo.de/downloads/REINHARTIN_en_SD.pdf
https://www.benchchem.com/product/b7882369/docs?utm_src=pdf-body#safety-data-sheet-sds-for-4-chloro-3-methylphenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/521555
https://echa.europa.eu/registration-dossier/-/registered-dossier/13166
https://webbook.nist.gov/cgi/cbook.cgi?ID=C59507
https://www.benchchem.com/product/b7882369?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7882369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. fishersci.com [fishersci.com]

2. merckmillipore.com [merckmillipore.com]

3. kishida.co.jp [kishida.co.jp]

4. tyfo.de [tyfo.de]

5. 4-Chloro-3-methylphenol synthesis - chemicalbook [chemicalbook.com]

6. 3-Bromo-4,5-dimethylphenol | 71942-14-8 [chemicalbook.com]

7. Page loading... [guidechem.com]

8. Phenol, 4-chloro-3-methyl- [webbook.nist.gov]

9. 4-Chloro-3-methylphenol CAS#: 59-50-7 [m.chemicalbook.com]

10. 4-Chloro-3-methylphenol | C7H7ClO | CID 1732 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. use-qa-inf-apiacs.azure-api.net [use-qa-inf-apiacs.azure-api.net]

12. Page loading... [wap.guidechem.com]

13. Acetic acid 4-chloro-3-Methylphenyl ester price,buy Acetic acid 4-chloro-3-Methylphenyl
ester - chemicalbook [chemicalbook.com]

14. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [safety data sheet SDS for 4-Chloro-3-methylphenyl
acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7882369/docs#safety-data-sheet-sds-for-4-chloro-3-
methylphenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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